N-(2-ethoxyphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C26H31N3O5S/c1-3-34-23-11-7-5-9-21(23)27-25(30)18-35(32,33)24-16-29(22-10-6-4-8-20(22)24)17-26(31)28-14-12-19(2)13-15-28/h4-11,16,19H,3,12-15,17-18H2,1-2H3,(H,27,30)
• InChI Key: BVVLXUVPXIXPKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCC(CC4)C
• Molecular Formula: C26H31N3O5S
• Molecular Weight: 497.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C26H31N3O5S and its molecular weight is 497.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

A study by Debnath & Ganguly (2015) synthesized various acetamide derivatives and evaluated their antibacterial and antifungal activities. They found that some derivatives exhibited promising activities against pathogenic microorganisms.

Potential in Cancer Research

Zyabrev et al. (2022) synthesized a series of 4-arylsulfonyl-1,3-oxazoles, including acetamide derivatives, and evaluated their anticancer activities. Some compounds showed high activity against various cancer cell lines, suggesting their potential as leads in cancer therapy research.

Antiallergic Properties

Research by Menciu et al. (1999) on N-(pyridin-4-yl)-(indol-3-yl)acetamides revealed novel compounds with potent antiallergic effects, suggesting the potential of acetamide derivatives in developing antiallergic medications.

Antioxidant Activity

Gopi & Dhanaraju (2020) synthesized N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl acetamide derivatives and evaluated their antioxidant activity. They discovered that these compounds exhibited considerable antioxidant activity, indicating their potential use in oxidative stress-related disorders.

Potential as PET Ligands

A study by Prabhakaran et al. (2006) explored the potential of 2-(4-Methoxyphenyl)-N-(4-methylbenzyl)-N-(1-methylpiperidin-4-yl)acetamide in positron emission tomography (PET) imaging. Despite not being effective as a PET ligand for 5-HT2A receptors, this research contributes to the development of imaging probes in neuroscience.

Antinociceptive Pharmacology

A study by Porreca et al. (2006) investigated a novel nonpeptidic bradykinin B1 receptor antagonist with an acetamide component. This research highlights the potential therapeutic applications of acetamide derivatives in pain management.